Cas no 867382-41-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid
• CAS No: 867382-41-0
• MF: C₂₄H₂₁NO₄
• MW: 387.427846670151
• MDL: MFCD24183246
• CID: 5148117
• PubChem ID: 23512386
• Update Time: 2025-05-22

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-3-(3-aminophenyl)propanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanoic acid
• Benzenepropanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid

• MDL： MFCD24183246
• Inchi： 1S/C24H21NO4/c26-23(27)13-12-16-6-5-7-17(14-16)25-24(28)29-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-11,14,22H,12-13,15H2,(H,25,28)(H,26,27)
• InChI Key： VGWPUNMRKHXNFX-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=CC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid (CAS No. 867382-41-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid (CAS No. 867382-41-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective moiety for amines, ensuring selective reactivity during multi-step synthetic processes. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their pivotal role in drug discovery and bioconjugation applications.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid features a phenylpropanoic acid backbone linked to an Fmoc-protected amine. This design enhances solubility in organic solvents, making it ideal for automated peptide synthesizers. Recent trends in peptide-based therapeutics have driven demand for high-purity Fmoc building blocks, as peptides are increasingly explored for treating metabolic disorders, oncology, and neurodegenerative diseases. Users often inquire about synthetic protocols, storage conditions, and compatibility with resin-based systems, reflecting the compound's technical relevance.

From an analytical perspective, CAS No. 867382-41-0 is characterized by HPLC, NMR, and mass spectrometry to confirm purity (>98%), a key concern for researchers. The compound's stability under inert atmospheres and its sensitivity to light necessitate proper handling, a topic frequently discussed in laboratory forums. Additionally, its application in click chemistry and biomaterial engineering aligns with emerging interests in targeted drug delivery systems. Optimized synthetic routes for this compound, such as those involving carbodiimide coupling agents, are often searched in academic databases.

Environmental and regulatory considerations for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid emphasize its non-hazardous classification under standard laboratory guidelines. However, users consistently seek information on waste disposal and green chemistry alternatives, reflecting broader sustainability trends. The compound's role in high-throughput screening and combinatorial chemistry further underscores its versatility, with publications often highlighting its use in generating peptide libraries for biomarker discovery.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoic acid (CAS No. 867382-41-0) represents a cornerstone in modern peptide research. Its integration into automated synthesis platforms and alignment with precision medicine initiatives ensures sustained interest. Future directions may explore its derivatization for bioorthogonal chemistry or hybrid biomaterials, addressing evolving needs in theranostics and personalized therapeutics.